Cas no 2580198-06-5 (4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 2580198-06-5
• MF: C₂₄H₂₂NO₅P
• MW: 435.408947467804
• CID: 5659525
• PubChem ID: 165894211
• Update Time: 2025-07-23

4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylphosphoryl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• EN300-27732743
• 2580198-06-5
• 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• Inchi： 1S/C24H22NO5P/c1-31(2,29)15-11-12-20(23(26)27)22(13-15)25-24(28)30-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21H,14H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： AXPFJLLMVJSMKX-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC(C(=O)O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 435.12355980g/mol
• Monoisotopic Mass: 435.12355980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.7Ų

Additional information on 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

Comprehensive Overview of 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2580198-06-5)

The compound 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2580198-06-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. With its unique structural features, including a dimethylphosphoryl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, this compound serves as a critical intermediate in the synthesis of complex peptides and pharmaceutical agents. Researchers and industry professionals are increasingly interested in its applications due to its role in facilitating efficient and selective chemical transformations.

One of the most notable aspects of 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its ability to protect amino acids during peptide chain assembly, and its incorporation into this compound enhances its versatility. This aligns with current trends in biotechnology, where there is a growing demand for high-purity peptides used in drug development, diagnostics, and therapeutic applications. The compound's phosphoryl functionality further expands its potential, enabling interactions with biological targets and improving solubility in aqueous environments.

In recent years, the scientific community has explored the use of CAS No. 2580198-06-5 in the development of targeted drug delivery systems. Its structural complexity allows for precise modifications, making it a valuable tool for designing prodrugs and conjugates. This is particularly relevant given the rising interest in personalized medicine and the need for molecules that can be tailored to specific biological pathways. Additionally, the compound's stability under various conditions makes it a reliable choice for researchers working on high-throughput screening and combinatorial chemistry.

The synthesis and characterization of 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid require advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which is essential for its intended applications. As the pharmaceutical industry continues to prioritize quality control and regulatory compliance, the demand for well-characterized intermediates like this compound is expected to rise.

From an environmental and sustainability perspective, the production of CAS No. 2580198-06-5 adheres to green chemistry principles. Manufacturers are increasingly adopting eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with global efforts to promote sustainable practices in chemical research and development, a topic that resonates strongly with today's environmentally conscious consumers and stakeholders.

In summary, 4-(dimethylphosphoryl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2580198-06-5) represents a cutting-edge compound with broad applications in peptide synthesis, drug discovery, and biotechnology. Its unique properties, combined with the growing emphasis on precision medicine and sustainability, position it as a key player in the future of chemical innovation. Researchers and industry professionals alike will continue to explore its potential, driving advancements in science and technology.